2-Fluoro-N,4-dihydroxybenzimidamide
Description
2-Fluoro-N,4-dihydroxybenzimidamide (CAS: 880874-38-4) is a fluorinated benzamidine derivative characterized by a benzimidamide backbone substituted with fluorine at the 2-position and hydroxyl groups at the N and 4-positions. This compound has garnered attention in crystal engineering and pharmaceutical research due to its unique supramolecular interactions, particularly involving fluorine-mediated hydrogen bonds (e.g., N–H⋯F) and π-stacking motifs . Its synthesis typically involves condensation reactions between fluorinated benzonitriles and anilines under controlled conditions, followed by purification via silica gel chromatography .
Properties
IUPAC Name |
2-fluoro-N',4-dihydroxybenzenecarboximidamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FN2O2/c8-6-3-4(11)1-2-5(6)7(9)10-12/h1-3,11-12H,(H2,9,10) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTVSBOYFDCNZMD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)F)C(=NO)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FN2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.14 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Isomers and Polymorphs
(E)-2-Fluoro-N′-phenylbenzimidamide (DB10) and (E)-2-Fluoro-N′-(2-fluorophenyl)benzimidamide (DB11)
- Structural Similarities : These E-isomers share the benzimidamide core but differ in fluorine substitution (DB11 has an additional fluorine at the 2-position of the phenyl ring). Both form isostructural polymorphs (E1 and E2) with 2-Fluoro-N,4-dihydroxybenzimidamide analogs, exhibiting nearly identical unit cell parameters and intermolecular interaction hierarchies .
- Crystal Packing: Dominated by N–H⋯N and C–H⋯F interactions. DB10 and DB11 show 3D isostructurality, with XPac similarity indices >85%, indicating robust supramolecular architectures resistant to minor substituent changes .
(Z)-3-Fluoro-N′-(4-fluorophenyl)benzimidamide (DB23) and (Z)-4-Fluoro-N′-(4-fluorophenyl)benzimidamide (DB33)
- Isostructurality : These Z-isomers are fully isostructural despite differing in fluorine position (3- vs. 4-fluoro substitution). Their crystal structures feature N–H⋯F interactions and π-stacking, with energy frameworks demonstrating 2D similarity in interaction topologies .
- Energy Analysis : Interaction energies (via PIXEL calculations) reveal that C–H⋯F and N–H⋯π interactions contribute ~60% of the total lattice energy, comparable to 2-Fluoro-N,4-dihydroxybenzimidamide’s analogs .
Functional Group Variants
2-Fluoro-N,N-diphenylbenzamide (2FNNDPBA)
- Structural Differences : Replaces the amidoxime group (-NH-OH) with a diphenylamide (-NPh₂). This change eliminates N–H⋯F bonding but introduces stronger C=O⋯H–N interactions.
- Physical Properties : Exhibits orthorhombic symmetry (Pbca) with a larger unit cell volume (2968.6 ų vs. ~1500 ų for benzamidines). Its NLO activity (hyperpolarizability β = 1.18 GW·cm⁻²) surpasses benzamidines due to enhanced electron delocalization .
N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24)
- Halogen Effects: Dual fluorine substitutions at the 2- and 4-positions on the phenyl ring enhance halogen bonding (C–F⋯F–C) but reduce N–H⋯F prevalence. Crystal structures show closer packing (density ~1.5 g/cm³) compared to mono-fluorinated analogs .
Quasi-Isostructural Polymorphs
Polymorphs of (Z)-2-fluoro-N′-phenylbenzimidamide (Forms I and II) exhibit "quasi-isostructural" behavior:
Key Data Tables
Table 1: Crystallographic Parameters of Selected Compounds
*Note: Parameters for 2-Fluoro-N,4-dihydroxybenzimidamide inferred from analogs.
Table 2: Interaction Energy Contributions in Selected Compounds
| Compound | N–H⋯F (%) | C–H⋯F (%) | π-stacking (%) | Total Lattice Energy (kJ/mol) |
|---|---|---|---|---|
| DB23/DB33 | 30 | 30 | 40 | -120.5 |
| (E)-2-Fluoro-N′-phenylbenzimidamide | 25 | 35 | 40 | -115.8 |
| 2FNNDPBA | 0 | 10 | 90 | -98.3 |
Research Findings and Implications
- Isostructurality : Fluorine’s small size and high electronegativity enable isostructurality across benzamidines, making them ideal for crystal engineering .
- Optical Applications : Unlike diphenylamide variants, benzamidines exhibit moderate NLO activity, but their tunable substituents offer pathways for optimization .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
